molecular formula C9H13BrN2O2 B8433407 5-Bromomethyl-pyrazole-1-carboxylic acid tert-butyl ester

5-Bromomethyl-pyrazole-1-carboxylic acid tert-butyl ester

Cat. No.: B8433407
M. Wt: 261.12 g/mol
InChI Key: KODAODRITIZPHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromomethyl-pyrazole-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C9H13BrN2O2 and its molecular weight is 261.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13BrN2O2

Molecular Weight

261.12 g/mol

IUPAC Name

tert-butyl 5-(bromomethyl)pyrazole-1-carboxylate

InChI

InChI=1S/C9H13BrN2O2/c1-9(2,3)14-8(13)12-7(6-10)4-5-11-12/h4-5H,6H2,1-3H3

InChI Key

KODAODRITIZPHC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1C(=CC=N1)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-methyl-pyrazole-1-carboxylic acid tert-butyl ester in CCl4 (40 mL) was added NBS (3.3 g, 18.5 mmol) and benzoylperoxide (450 mg, 1.86 mmol). The reaction mixture was heated to reflux for 4 h and cooled to rt. The insoluble material was filtered off and the solution was diluted with EtOAc. The organics were washed with saturated NaHCO3 and H2O, dried with Na2SO4, and concentrated. The crude product was purified by combi-flash to give 1.67 g of 5-bromomethyl-pyrazole-1-carboxylic acid tert-butyl ester in 52% yield.
Name
5-methyl-pyrazole-1-carboxylic acid tert-butyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
3.3 g
Type
reactant
Reaction Step One
Quantity
450 mg
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One

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